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Compound of Interest

Compound Name:
(S)-(-)-7-Hydroxy-DPAT

hydrochloride

CAS No.: 93503-07-2

Cat. No.: B2462973 Get Quote

Introduction & Physicochemical Context
(S)-(-)-7-Hydroxy-DPAT is a potent, selective dopamine D3 receptor agonist.[1][2] While often

supplied as the hydrobromide (HBr) salt, the hydrochloride (HCl) form is also utilized. The

presence of a phenolic hydroxyl group at the 7-position renders this molecule highly

susceptible to oxidative degradation in aqueous solution, particularly at neutral or alkaline pH.

Critical Mechanism: In the presence of dissolved oxygen and trace metals, the phenol group

can oxidize to form quinones (often visible as a pink or brown discoloration). This degradation

not only reduces the effective concentration but can produce cytotoxic byproducts. Therefore,

while the salt is water-soluble, simple addition to saline is insufficient for high-integrity

experiments; degassing and antioxidant protection are best practices.
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Property Value Notes

Molecular Formula C₁₆H₂₅NO[1][3][4] · HCl
Note: HBr salt is MW ~328.3;

HCl is lighter.

Molecular Weight 283.84 g/mol
Must use this MW for molarity

calculations.

Solubility (Water) > 15 mg/mL Highly soluble.

Solubility (Saline) ~ 10 mg/mL

Slightly reduced due to

common ion effect (Cl⁻), but

sufficient for dosing.

pKa ~10.4 (Amine), ~10.0 (Phenol)
Protonated at physiological

pH.

Stability Low in solution Light and Oxygen sensitive.

Materials & Equipment
(S)-(-)-7-Hydroxy-DPAT HCl (Store at -20°C, desiccated).[4]

Vehicle: 0.9% Sodium Chloride (Sterile Saline).

Stabilizers (Optional but Recommended): L-Ascorbic Acid (Sigma) or Sodium Metabisulfite.

Inert Gas: Nitrogen (N₂) or Argon tank with bubbling line.

Equipment: Vortex mixer, Ultrasonic bath (temperature controlled), 0.22 µm PES syringe

filters (low protein binding).

Protocol: Step-by-Step Solubilization
Phase A: Vehicle Preparation (The "Degassing" Step)
Rationale: Removing dissolved oxygen prevents the rapid oxidation of the phenol group.

Measure the required volume of 0.9% Saline into a glass beaker.
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Optional (High Stability): Add 0.1% w/v Ascorbic Acid to the saline. This acts as a sacrificial

antioxidant.

Note: If your experimental design strictly prohibits antioxidants, skip this, but proceed

immediately to step 3.

Place a glass pipette connected to the N₂ line into the saline.

Bubble the gas gently for 15–20 minutes.

Seal the container immediately if not using instantly.

Phase B: Dissolution
Equilibration: Allow the 7-OH-DPAT vial to warm to room temperature before opening

(prevents condensation).

Weighing: Weigh the specific amount of powder into a sterile microcentrifuge tube or glass

vial.

Calculation: To prepare 5 mL of a 1 mg/mL (free base equivalent) solution:

Addition: Add the degassed saline to the powder.

Technique: Add 80% of the target volume first to ensure full dissolution before bringing to

final volume.

Agitation:

Vortex vigorously for 30–60 seconds.

Visual Check: The solution should be clear and colorless.

Troubleshooting: If particles remain, sonicate in a water bath at ambient temperature for

2–5 minutes. Avoid heating above 37°C to prevent degradation.

Filtration: Pass the solution through a 0.22 µm PES filter into a sterile, nitrogen-flushed vial.

This ensures sterility for injection.
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Visualization of Workflows
Figure 1: Solubilization Decision Tree
This diagram outlines the logical flow for preparing the solution, including decision points for

troubleshooting solubility issues.
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Click to download full resolution via product page

Caption: Figure 1. Step-by-step decision tree for the solubilization of 7-OH-DPAT, emphasizing

the critical degassing step to prevent oxidation.

Figure 2: Stability & Degradation Logic
Understanding why we degas: The oxidation pathway of the phenol group.
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Caption: Figure 2. Mechanistic pathway of oxidative degradation. Nitrogen degassing and

Ascorbic acid block the transition to the inactive Quinone form.
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Issue Cause Solution

Pink/Brown Solution Oxidation of the phenol group.

Discard solution. Re-make

using fresh, degassed saline

and consider adding 0.1%

Ascorbic Acid.

Precipitation
Saturation or "Salting Out"

(Common Ion Effect).

Ensure concentration is <10

mg/mL. Warm gently to 37°C.

If problem persists, use Water

for Injection to dissolve, then

dilute with 2x Saline.

In Vivo Toxicity
Low pH (if using high conc.

Ascorbic Acid).[5][6][7]

Check pH. If < 5.0, adjust

carefully with dilute NaOH to

pH ~6.0-7.0 (avoid >7.5 to

prevent oxidation).

Storage and Stability
Powder: -20°C, dark, desiccated. Stable for >2 years.

Solution:Unstable. Prepare fresh daily.

Without Antioxidant: Use within 2 hours.

With Antioxidant (0.1% Ascorbate): Stable for ~24 hours at 4°C (protected from light).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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